Cas no 1195-98-8 (2-Methyl-2-phenylpropanenitrile)

2-Methyl-2-phenylpropanenitrile structure
1195-98-8 structure
Product Name:2-Methyl-2-phenylpropanenitrile
CAS No:1195-98-8
MF:C10H11N
MW:145.201042413712
MDL:MFCD00099614
CID:133887
PubChem ID:2797591
Update Time:2025-09-22

2-Methyl-2-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-phenylpropanenitrile
    • 2-Phenylisobutyronitrile
    • Dimethylphenylacetonitrile
    • alpha-Phenyl-alpha-methylpropionitrile
    • alpha-Phenylisobutyronitrile
    • 2-methyl-2-phenyl-propionitrile
    • benzeneacetonitrile, alpha,alpha-dimethyl-
    • phenylisobutyronitrile
    • 2-Methyl-2-phenylpropionitrile
    • 2-methyl-2-phenyl-propanenitrile
    • alpha,alpha-dimethylbenzyl cyanide
    • PGQTYXFMSZUGOW-UHFFFAOYSA-N
    • alpha,alpha-dimethylphenylacetonitrile
    • 3361AA
    • STL451487
    • Benzeneacetonitrile,
    • A,
    • A-dimethy
    • 1195-98-8
    • DTXSID80383929
    • M3308
    • Z339435272
    • PS-8962
    • AMY20197
    • MFCD00099614
    • AKOS005173704
    • EN300-35236
    • A892535
    • SCHEMBL230672
    • CS-0067905
    • Benzeneacetonitrile,a,a-dimethyl-
    • AC-2447
    • SY001232
    • FT-0683518
    • ALBB-012223
    • DB-061579
    • MDL： MFCD00099614
    • Inchi： 1S/C10H11N/c1-10(2,8-11)9-6-4-3-5-7-9/h3-7H,1-2H3
    • InChI Key： PGQTYXFMSZUGOW-UHFFFAOYSA-N
    • SMILES： N#CC(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 145.08900
  • Monoisotopic Mass: 145.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 0.971±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 118-120 ºC (24 Torr)
  • Flash Point: 101.4±5.1 ºC,
  • Refractive Index: 1.5051 (589.3 nm 20 ºC)
  • Solubility: Almost insoluble (0.07 g/l) (25 º C),
  • PSA: 23.79000
  • LogP: 2.48778

2-Methyl-2-phenylpropanenitrile Security Information

  • Hazard Statement： Harmful
  • HazardClass：IRRITANT

2-Methyl-2-phenylpropanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methyl-2-phenylpropanenitrile Pricemore >>

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